Cas no 3973-51-1 (4-(2-chloro-9H-thioxanthen-9-ylidene)-1-methylpiperidine)

• Product Name: 4-(2-chloro-9H-thioxanthen-9-ylidene)-1-methylpiperidine
• CAS No: 3973-51-1
• MF: C₁₉H₁₈ClNS
• MW: 327.87092256546
• CID: 1514674
• PubChem ID: 199289
• Update Time: 2025-04-21

4-(2-chloro-9H-thioxanthen-9-ylidene)-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-9H-thioxanthen-9-ylidene)-1-methylpiperidine
• 4-(2-chlorothioxanthen-9-ylidene)-1-methylpiperidine
• BRN 4147865
• Lu 13-016
• Piperidine, 4-(2-chloro-9H-thioxanthen-9-ylidene)-1-methyl-
• 2-Chloro-9-(1-methyl-4-piperidylidene)-thioxanthene
• SCHEMBL11432245
• DTXSID00192813
• 3973-51-1

• Inchi： 1S/C19H18ClNS/c1-21-10-8-13(9-11-21)19-15-4-2-3-5-17(15)22-18-7-6-14(20)12-16(18)19/h2-7,12H,8-11H2,1H3
• InChI Key： BLGMFJSWCUYAKO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)/C(/C1C=CC=CC=1S2)=C1\CCN(C)CC\1

Computed Properties

• Exact Mass: 327.08504
• Monoisotopic Mass: 327.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24